Cas no 1219798-82-9 (N-Nitroso-di-n-butylamine-d18)

• Product Name: N-Nitroso-di-n-butylamine-d18
• CAS No: 1219798-82-9
• MF: C₈D₁₈N₂O
• MW: 176
• CID: 1004054
• PubChem ID: 131869289
• Update Time: 2025-05-20

N-Nitroso-di-n-butylamine-d18 Chemical and Physical Properties

Names and Identifiers

• N-Nitroso-di-(n-butyl-d9)amine
• N-Nitrosodi-n-butylamine-d18
• N-Nitrosodi-n-butylamine-d181000µg
• N-Nitroso-di-n-butylamine-d18
• N-Nitrosodi-n-butyl-d18-amine
• [2H18]-N-Nitroso-di-n-butylamine
• N-Nitroso-di-n-butylamine-d18 (1.0mg/mL in Methanol)
• N-NITROSO-DI-N-BUTYLAMINE(D18, 98%) 1 MG/ML IN METHYLENE CHLORIDE-D2
• NDBA-d18 N-Nitrosodi-n-butyl-d18-amine
• CS-0375361
• Dibutylnitrosamine-d18; NDBA-d18; NSC 6830-d18; Nitrosodibutylamine-d18; N-Butyl-N-nitroso-1-butanamine-d18
• D99760
• HY-131113S
• N-Nitrosodibutylamine-d18
• N-Nitroso-di-n-butylamine D18
• 1219798-82-9

• Inchi： 1S/C8H18N2O/c1-3-5-7-10(9-11)8-6-4-2/h3-8H2,1-2H3/i1D3,2D3,3D2,4D2,5D2,6D2,7D2,8D2
• InChI Key： YGJHZCLPZAZIHH-VAZJTQEUSA-N
• SMILES： N(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])N=O

Computed Properties

• Exact Mass: 176.254894629g/mol
• Monoisotopic Mass: 176.254894629g/mol
• Isotope Atom Count: 18
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 88.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Color/Form: No date available
• Density: 0.9±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 250.6±9.0 °C at 760 mmHg
• Flash Point: 105.3±18.7 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

N-Nitroso-di-n-butylamine-d18 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Nitroso-di-n-butylamine-d18

Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 1219798-82-9 and N-Nitroso-di-n-butylamine-d18

In recent years, the chemical biology and pharmaceutical fields have witnessed significant advancements, particularly in the study of novel compounds and their applications. Among these, the compound with the CAS number 1219798-82-9 and the deuterated product N-Nitroso-di-n-butylamine-d18 have garnered attention due to their potential roles in drug development and toxicology research. This research brief aims to provide an overview of the latest findings related to these substances, highlighting their significance and applications in the field.

The compound 1219798-82-9, a chemical entity with unique structural and functional properties, has been the subject of several recent studies. Researchers have explored its potential as a building block for more complex molecules, particularly in the synthesis of pharmaceuticals targeting specific biological pathways. Its stability and reactivity make it a valuable candidate for further investigation in drug discovery programs.

N-Nitroso-di-n-butylamine-d18, a deuterated analog of N-Nitroso-di-n-butylamine, has been utilized extensively in metabolic and toxicological studies. The incorporation of deuterium atoms enhances the compound's stability, allowing for more accurate tracking in biological systems. Recent studies have employed this compound to investigate the metabolic pathways of nitrosamines, which are known for their carcinogenic potential. The use of N-Nitroso-di-n-butylamine-d18 has provided deeper insights into the mechanisms of nitrosamine-induced toxicity and carcinogenesis.

One of the key findings from recent research involves the application of N-Nitroso-di-n-butylamine-d18 in mass spectrometry-based assays. These assays have enabled the precise quantification of nitrosamine metabolites in biological samples, facilitating a better understanding of their distribution and elimination. Such methodologies are crucial for assessing the safety profiles of pharmaceuticals and other chemical agents that may contain nitrosamine impurities.

Furthermore, studies on 1219798-82-9 have revealed its potential as a modulator of specific enzymatic activities. Preliminary data suggest that this compound may interact with key enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs. However, further in vitro and in vivo studies are required to validate these findings and explore the compound's therapeutic potential.

In conclusion, the ongoing research on 1219798-82-9 and N-Nitroso-di-n-butylamine-d18 underscores their importance in chemical biology and pharmaceutical sciences. These compounds not only serve as valuable tools for understanding fundamental biological processes but also hold promise for the development of new therapeutic agents. Continued investigation into their properties and applications will likely yield further breakthroughs in the field.